Cas no 83169-82-8 (1,1'-Biphenyl, 4-bromo-3-(bromomethyl)-)

• Product Name: 1,1'-Biphenyl, 4-bromo-3-(bromomethyl)-
• CAS No: 83169-82-8
• MF: C₁₃H₁₀Br₂
• MW: 326.026502132416
• CID: 677210
• PubChem ID: 67618478
• Update Time: 2025-04-19

1,1'-Biphenyl, 4-bromo-3-(bromomethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 4-bromo-3-(bromomethyl)-
• 1-bromo-2-(bromomethyl)-4-phenylbenzene
• 83169-82-8
• SCHEMBL8540746
• 4-Bromo-3-(bromomethyl)-1,1'-biphenyl
• DTXSID40737545

• Inchi： 1S/C13H10Br2/c14-9-12-8-11(6-7-13(12)15)10-4-2-1-3-5-10/h1-8H,9H2
• InChI Key： ZAGSEQXFRLKELG-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1CBr)C1C=CC=CC=1

Computed Properties

• Exact Mass: 325.91288g/mol
• Monoisotopic Mass: 323.91493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 0Ų